Cas no 1597-02-0 (2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-)
1597-02-0 structure
Product Name:2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-
CAS No:1597-02-0
MF:C13H17N5
MW:243.307581663132
CID:147807
PubChem ID:308802
Update Time:2025-04-19
2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-
- 5-(3-phenylpropyl)pyrimidine-2,4,6-triamine
- 5-(3-Phenylbutyl)-2,4,6-triaminopyrimidin
- 5-(3-Phenylpropyl)-2,4,6-pyrimidinetriamine
- 5-(3-phenyl-propyl)-pyrimidine-2,4,6-triamine
- AC1L7DO9
- AG-E-09098
- CTK4D0185
- NSC210878
- NSC-210878
- UNII-OV8ANF5EVH
- DTXSID80166714
- 1597-02-0
- OV8ANF5EVH
- PYRIMIDINE, 2,4,6-TRIAMINO-5-(3-PHENYLPROPYL)-
- 2,4,6-PYRIMIDINETRIAMINE, 5-(3-PHENYLPROPYL)-
- NSC 210878
-
- Inchi: 1S/C13H17N5/c14-11-10(12(15)18-13(16)17-11)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H6,14,15,16,17,18)
- InChI Key: OAKGJEWLERVOJO-UHFFFAOYSA-N
- SMILES: N1C(N)=NC(=C(C=1N)CCCC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 243.14861
- Monoisotopic Mass: 243.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.262
- Boiling Point: 531.7°C at 760 mmHg
- Flash Point: 308.8°C
- Refractive Index: 1.691
- PSA: 103.84
- LogP: 3.14210
2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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